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Compound of Interest

Compound Name: 2-Methylfluoranthene

Cat. No.: B047734

An In-depth Technical Guide to the Physical and Chemical Properties of 2-Methylfluoranthene

This guide provides a comprehensive overview of the core physical and chemical properties of
2-Methylfluoranthene, tailored for researchers, scientists, and drug development
professionals. It includes a summary of quantitative data, detailed experimental protocols, and
logical diagrams to illustrate key processes.

Core Properties of 2-Methylfluoranthene

2-Methylfluoranthene is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula
C17H12[1][2][3][4]. It is @ member of the naphthalenes class of compounds[1]. The structure
consists of a naphthalene and a benzene unit fused by a five-membered ring, with a methyl
group substitution.

Physical and Chemical Data Summary

The following table summarizes the key quantitative physical and chemical properties of 2-
Methylfluoranthene.
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Property Value Source
IUPAC Name 2-methylfluoranthene [1]

CAS Registry Number 33543-31-6 [1112][3][5]
Molecular Formula Ci7H12 [1112][3][4]
Molecular Weight 216.28 g/mol [11[4116]
Appearance lll-defined needles (from 7

methanol)

Melting Point 95 °C [7]

Boiling Point 279 °C [7]
Density 1.189 g/cm? [7]

Water Solubility 3.9 mg/L at 25 °C [7]

Vapor Pressure 0.29 Pa at 25 °C [7]

Log K_ow_ (Octanol-Water) 3.92 [7]
Henry's Law Constant 18.5 Pa m3/mol at 25 °C [7]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-Methylfluoranthene are crucial for
research and development. The following sections outline established protocols.

Synthesis of Fluoranthene Derivatives

A general method for synthesizing fluoranthene derivatives involves a tandem Suzuki—Miyaura
and intramolecular C—H arylation reaction. Both homogeneous and heterogeneous catalytic
conditions can be employed]8].

Method A: Homogeneous Catalysis[8]

e An oven-dried 10 mL Schlenk tube is charged with 1,8-diiodonaphthalene (1.0 equiv) and
DMSO (2 mL) under a nitrogen atmosphere.
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Nitrogen gas is bubbled through the solution for 5 minutes with gentle stirring.

Arylboronic acid or pinacol ester (1.1 equiv), Pd(dppf)Cl2-CH2Cl2z (0.05 equiv), and KOAc (4
equiv) are added sequentially.

The Schlenk tube is sealed, and the reaction mixture is stirred at 90 or 110 °C for 24 hours.

After cooling, the reaction mixture is processed by washing with brine, drying over NazSOza,
filtering, and concentrating in vacuo.

The crude product is purified by flash column chromatography on silica gel.

Method B: Heterogeneous Catalysis[8]

A 10 mL Schlenk tube is charged with a reduced graphene oxide-supported CuPd
nanocatalyst (rGO-CuPd) and a DMSO/H20 mixture (10:1). The suspension is sonicated for
30 minutes.

1,8-Diiodonaphthalene (1.0 equiv), arylboronic acid or pinacol ester (1.1 equiv), and
NaOAc-3H20 (5 equiv) are added sequentially.

The Schlenk tube is sealed, and the reaction mixture is stirred at 120 °C for 24 hours.
The reaction progress is monitored by TLC.

After cooling, the mixture is transferred to a centrifuge tube, and the catalyst is precipitated
by centrifugation.

The organic layer is separated, washed with brine, dried over Naz2SOa4, filtered, and
concentrated.

The final product is purified by flash column chromatography.

Analytical Methods for Detection and Quantification

The analysis of 2-Methylfluoranthene, typically as part of a mixture of PAHs, is commonly

performed using chromatographic techniques coupled with mass spectrometry[9][10].
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Gas Chromatography-Mass Spectrometry (GC/MS) Protocol
e Sample Preparation:

o Extraction: PAHs are extracted from the sample matrix (e.g., water, soil, biological tissue)
using methods like Soxhlet extraction, sonication, or solid-phase extraction (SPE) with
solvents such as dichloromethane or cyclohexane[10][11].

o Cleanup: The extract is purified to remove interfering substances. This can be achieved
using techniques like column chromatography with adsorbents such as Florisil[10].

e GC/MS Analysis:

o Injection: The cleaned extract is injected into a gas chromatograph, often using a splitless
injection mode to enhance sensitivity[11].

o Separation: The components of the mixture are separated on a high-resolution fused silica
capillary column[9][11].

o Detection: The separated compounds are introduced into a mass spectrometer. Electron-
impact ionization is commonly used, with an electron energy of 70 eV[9]. The mass
spectrometer can be operated in selected ion monitoring (SIM) mode to increase
sensitivity and selectivity for target analytes[11].

« ldentification and Quantification:

o ldentification: 2-Methylfluoranthene is identified by comparing its mass spectrum and
retention time to those of a certified reference standard analyzed under the same
conditions[11].

o Quantification: The concentration of the analyte is determined by comparing its response
to that of an internal standard and constructing a calibration curve from standards of
known concentrations[11].

Spectral Information

Spectroscopic data is essential for the structural elucidation and identification of 2-
Methylfluoranthene.
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e Mass Spectrometry (MS): Electron ionization mass spectral data for 2-Methylfluoranthene
are available through the NIST Mass Spectrometry Data Center. The mass spectrum shows

a top peak at an m/z of 216[1][2].

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR and 3C NMR spectral data
have been reported and are critical for confirming the specific isomeric structure and position

of the methyl group[7][9].

o Other Spectroscopic Data: Ultraviolet (UV)/visible (VIS), infrared (IR), and fluorescence
spectral data have also been reported[7].

Visualizations

The following diagrams illustrate the general workflow for the synthesis and analysis of

fluoranthene derivatives.
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Caption: General workflow for the synthesis of fluoranthene derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-methylfluoranthene
https://webbook.nist.gov/cgi/inchi?ID=C33543316&Mask=200
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C17H12/c1-11-9-12-5-4-8-15-13-6-2-3-7-14(13)16(10-11)17(12)15/h2-10H%2C1H3
https://www.scbt.com/p/2-methylfluoranthene-33543-31-6
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8503037.htm
https://www.chemeo.com/cid/74-478-0/Fluoranthene-2-methyl
https://www.chemeo.com/cid/74-478-0/Fluoranthene-2-methyl
https://www.ncbi.nlm.nih.gov/books/NBK321706/
https://www.ncbi.nlm.nih.gov/books/NBK321706/
https://www.ncbi.nlm.nih.gov/books/NBK321706/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645568/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6645568/
https://future4200.com/uploads/short-url/a12C1W3M186MFKCbKLHFtJnYDi4.pdf
https://www.atsdr.cdc.gov/toxprofiles/tp69-c6.pdf
https://cdnmedia.eurofins.com/apac/media/14227673/analytical-method-summaries-december-2023.pdf
https://www.benchchem.com/product/b047734#physical-and-chemical-properties-of-2-methylfluoranthene
https://www.benchchem.com/product/b047734#physical-and-chemical-properties-of-2-methylfluoranthene
https://www.benchchem.com/product/b047734#physical-and-chemical-properties-of-2-methylfluoranthene
https://www.benchchem.com/product/b047734#physical-and-chemical-properties-of-2-methylfluoranthene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b047734?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047734?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
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